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9-Hydroxycalabaxanthone 9-Hydroxycalabaxanthone 9-Hydroxycalabaxanthone is a member of xanthones.
9-Hydroxycalabaxanthone is a natural product found in Garcinia cowa, Garcinia mangostana, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 35349-68-9
VCID: VC20803468
InChI: InChI=1S/C24H24O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,8-11,25-26H,7H2,1-5H3
SMILES: CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(C=CC(O4)(C)C)C(=C3C2=O)O)C
Molecular Formula: C24H24O6
Molecular Weight: 408.4 g/mol

9-Hydroxycalabaxanthone

CAS No.: 35349-68-9

Cat. No.: VC20803468

Molecular Formula: C24H24O6

Molecular Weight: 408.4 g/mol

* For research use only. Not for human or veterinary use.

9-Hydroxycalabaxanthone - 35349-68-9

Specification

Description 9-Hydroxycalabaxanthone is a member of xanthones.
9-Hydroxycalabaxanthone is a natural product found in Garcinia cowa, Garcinia mangostana, and other organisms with data available.
CAS No. 35349-68-9
Molecular Formula C24H24O6
Molecular Weight 408.4 g/mol
IUPAC Name 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)pyrano[3,2-b]xanthen-6-one
Standard InChI InChI=1S/C24H24O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,8-11,25-26H,7H2,1-5H3
Standard InChI Key HQWHKELJHUFLGD-UHFFFAOYSA-N
SMILES CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(C=CC(O4)(C)C)C(=C3C2=O)O)C
Canonical SMILES CC(=CCC1=C(C(=CC2=C1C(=O)C3=C(C4=C(C=C3O2)OC(C=C4)(C)C)O)O)OC)C
Appearance Yellow powder
Melting Point 156 - 156 °C

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